Cas no 1553229-89-2 (4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid)
1553229-89-2 structure
Product Name:4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid
CAS No:1553229-89-2
MF:C12H23NO2
MW:213.316523790359
CID:5056436
Update Time:2023-08-25
4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid
- 4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid
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- Inchi: 1S/C12H23NO2/c1-3-4-9-13(2)11-7-5-10(6-8-11)12(14)15/h10-11H,3-9H2,1-2H3,(H,14,15)
- InChI Key: NBTDWVZGBNXDQZ-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CC1)N(C)CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- XLogP3: 0
- Topological Polar Surface Area: 40.5
4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B248581-100mg |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 100mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B248581-500mg |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 500mg |
$ 435.00 | 2022-06-07 | ||
| TRC | B248581-1g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 1g |
$ 680.00 | 2022-06-07 | ||
| Life Chemicals | F1908-1676-0.25g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1676-0.5g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1676-1g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1676-2.5g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1676-5g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1676-10g |
4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid |
1553229-89-2 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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